2-Allyloxy-4-fluoro-phenylamine

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 4-fluoro-2-prop-2-enoxyaniline
• InChI: InChI=1S/C9H10FNO/c1-2-5-12-9-6-7(10)3-4-8(9)11/h2-4,6H,1,5,11H2
• InChI Key: HNQVVAODGZXRMH-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=C(C=CC(=C1)F)N

Description

2-Allyloxy-4-fluoro-phenylamine is a useful research compound. Its molecular formula is C9H10FNO and its molecular weight is 167.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Tin (II) chloride hydrate (8.5 g, 38 mmol, 5 eq) was added to a solution of 2-allyloxy-4-fluoro-1-nitro-benzene (1.5 g, 7.6 mmol) in ethyl acetate (20 ml) at room temperature and the mixture was stirred for 4 hr. The reaction mixture was neutralized with triethylamine and then partitioned between water and ethyl acetate. The organic layer was separated, dried over anhydrous sodium sulfate, filtered and concentrated to dryness to give 2-allyloxy-4-fluoro-phenylamine (0.6 g, 50%). The crude compound was used in the next stage without purification.

Synthesis routes and methods II

Procedure details